Cas no 5434-07-1 ( )

• Product Name: &nbsp
• CAS No: 5434-07-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 940757
• PubChem ID: 225864
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC15703; AC1L5ECI; AC1Q6ZWE; CTK5A0552; KST-1A9573; AR-1A9742; NSC-15703; AG-J-41598;
• 5434-07-1
• 1-(1,3-benzodioxol-5-yl)-2,2-dimethylbutan-1-ol
• NSC-15703
• NSC15703
• DTXSID10280154
•  

• Inchi： 1S/C13H18O3/c1-4-13(2,3)12(14)9-5-6-10-11(7-9)16-8-15-10/h5-7,12,14H,4,8H2,1-3H3
• InChI Key： WJLPIYDKXYHQGX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(=C1)OCO2)C(C)(C)CC

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.539
• PSA: 38.69
• LogP: 2.88490